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Abstract
This document provides detailed protocols for the preparation of stock solutions of TX-1123, a

potent inhibitor of protein tyrosine kinases (PTKs) and cyclooxygenases (COX).[1][2][3][4]

Adherence to these guidelines is crucial for ensuring the accuracy, reproducibility, and validity

of experimental results. The protocols outlined below cover the necessary materials, safety

precautions, and step-by-step procedures for the dissolution, storage, and handling of TX-1123
for in vitro research applications.

Introduction to TX-1123
TX-1123 is a small molecule inhibitor with significant activity against several key signaling

proteins. It has been identified as a potent inhibitor of protein tyrosine kinases including Src,

eukaryotic elongation factor-2 kinase (eEF2-K), protein kinase A (PKA), and epidermal growth

factor receptor kinase (EGFR-K).[1][2] Additionally, TX-1123 demonstrates inhibitory effects on

cyclooxygenase (COX) enzymes, with a notable selectivity for COX-2 over COX-1.[1][5][6][7]

This dual activity makes TX-1123 a valuable tool for investigating cellular signaling pathways

involved in cancer and inflammation.
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A summary of the key quantitative data for TX-1123 is presented in the table below for easy

reference.

Property Value Reference(s)

Molecular Formula C₂₀H₂₄O₃ [2]

Molecular Weight 312.40 g/mol [2]

Appearance Solid [2]

Primary Solvent Dimethyl Sulfoxide (DMSO) [2]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[2]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
[2]

IC₅₀ (COX-1) 15.7 µM [1][2]

IC₅₀ (COX-2) 1.16 µM [1][2]

IC₅₀ (Src kinase) 2.2 µM [1][8]

IC₅₀ (eEF2-K) 3.2 µM [1]

IC₅₀ (PKA) 9.6 µM [1]

IC₅₀ (EGFR-K) 320 µM [1]

IC₅₀ (PKC) 320 µM [1]

Experimental Protocols
Materials

TX-1123 powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)
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Calibrated pipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Safety Precautions
TX-1123 is a bioactive compound. Handle with care and use appropriate PPE.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Avoid direct contact.

All procedures should be performed in a clean and sterile environment, preferably within a

laminar flow hood, to prevent contamination of stock solutions.

Preparation of a 10 mM TX-1123 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro experiments.

Calculate the required mass of TX-1123:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 312.40 g/mol x 1000 mg/g = 3.124 mg

Weighing TX-1123:

Carefully weigh out 3.124 mg of TX-1123 powder and place it into a sterile microcentrifuge

tube.

Dissolution in DMSO:

Add 1 mL of sterile, cell culture grade DMSO to the microcentrifuge tube containing the

TX-1123 powder.
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Cap the tube tightly.

Solubilization:

Vortex the tube vigorously for 1-2 minutes to ensure complete dissolution of the TX-1123.

Visually inspect the solution to ensure there are no visible particles. If necessary, gently

warm the solution to 37°C to aid dissolution.

Aliquoting and Storage:

Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 10-50 µL) in sterile microcentrifuge tubes. This will minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-

term storage (up to 1 month).[2]

Preparation of Working Solutions for Cell Culture
Experiments
Working solutions should be prepared fresh for each experiment by diluting the high-

concentration stock solution in cell culture medium.

Thaw a single aliquot of the 10 mM TX-1123 stock solution at room temperature.

Determine the final desired concentration of TX-1123 for your experiment. For example, to

prepare a working solution with a final concentration of 10 µM in 10 mL of cell culture

medium:

Use the formula: C₁V₁ = C₂V₂

C₁ = Concentration of stock solution (10 mM = 10,000 µM)

V₁ = Volume of stock solution to add (?)

C₂ = Final concentration (10 µM)

V₂ = Final volume (10 mL)
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V₁ = (C₂V₂) / C₁ = (10 µM * 10 mL) / 10,000 µM = 0.01 mL = 10 µL

Aseptically add 10 µL of the 10 mM TX-1123 stock solution to 10 mL of pre-warmed cell

culture medium.

Gently mix the working solution by pipetting up and down or by inverting the tube. Do not

vortex, as this can cause foaming of the medium.

The working solution is now ready to be added to your cell cultures.

Note: The final concentration of DMSO in the cell culture medium should be kept low (typically

≤ 0.1%) to avoid solvent-induced cytotoxicity. Always include a vehicle control (medium with the

same concentration of DMSO as the highest concentration of TX-1123 used) in your

experiments.

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the key signaling pathways targeted by TX-1123 and a

general workflow for its use in in vitro experiments.
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Caption: Experimental workflow for using TX-1123 in cell-based assays.
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Caption: Simplified signaling pathways inhibited by TX-1123.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. frontierspartnerships.org [frontierspartnerships.org]

4. Physiology and pathophysiology of cyclooxygenase-2 and prostaglandin E2 in the kidney -
PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15608278?utm_src=pdf-body-img
https://www.benchchem.com/product/b15608278?utm_src=pdf-body
https://www.benchchem.com/product/b15608278?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/The-cyclooxygenase-pathway-In-response-to-pro-inflammatory-stimuli-COX-2-is-expressed-in_fig1_236195940
https://www.researchgate.net/figure/Cyclooxygenase-1-2-pathway-and-its-physiological-functions-COX-cyclooxygenase-NSAIDs_fig2_349286483
https://www.frontierspartnerships.org/articles/10.18388/abp.2014_1825/pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4688592/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4688592/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Redirecting [linkinghub.elsevier.com]

6. Signal transduction pathways regulating cyclooxygenase-2 expression: potential
molecular targets for chemoprevention - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Signaling Pathways of Tyrosine Kinase Receptors - Holland-Frei Cancer Medicine - NCBI
Bookshelf [ncbi.nlm.nih.gov]

8. Physiology, Tyrosine Kinase Receptors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Preparing TX-1123 Stock Solutions for Cellular and
Biochemical Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608278#preparing-tx-1123-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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